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Compound of Interest

Compound Name: A-331440

Cat. No.: B1662122 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
A-331440 is a potent and selective histamine H3 receptor antagonist.[1] The histamine H3

receptor is a presynaptic autoreceptor that modulates the release of histamine and other

neurotransmitters in the central nervous system. As an antagonist, A-331440 blocks the

inhibitory effect of this receptor, leading to enhanced neurotransmitter release. This compound

is a valuable tool for investigating the role of the H3 receptor in various physiological processes

and for preclinical drug development. Accurate and consistent preparation of A-331440 stock

solutions is crucial for obtaining reliable and reproducible experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of A-331440 stock

solutions.

Quantitative Data Summary
A summary of the key quantitative data for A-331440 dihydrochloride is provided in the table

below for easy reference.
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Parameter Value Source(s)

Chemical Name

4'-[3-[(3R)-3-

(Dimethylamino)-1-

pyrrolidinyl]propoxy]-[1,1-

biphenyl]-4-carbonitrile

dihydrochloride

[2][3]

CAS Number 1049740-32-0 [1][3][4][5]

Molecular Weight 422.39 g/mol [1][3][5]

Appearance White solid [3]

Purity ≥98% (HPLC) [2]

Solubility in Water Up to 100 mM (<42.24 mg/mL) [3]

Solubility in DMSO Up to 20 mM (<8.45 mg/mL) [3][6]

Storage of Solid
Desiccate at room temperature

or at 2-8°C
[2]

Storage of Stock Solution

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C

[1][6]

Experimental Protocols
Materials and Equipment

A-331440 dihydrochloride powder

Sterile, high-purity solvent (DMSO or deionized water)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM A-331440 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution in DMSO. Adjust the

volumes and mass as needed for your specific experimental requirements.

Step 1: Calculation of Mass

To prepare a 10 mM stock solution, the required mass of A-331440 dihydrochloride (MW =

422.39 g/mol ) needs to be calculated.

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 422.39 g/mol x 1000 mg/g

Mass (mg) = 4.2239 mg

Step 2: Weighing the Compound

Wear appropriate PPE.

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 4.22 mg of A-331440 dihydrochloride powder into the microcentrifuge tube.

Step 3: Dissolving the Compound

Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the A-331440 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[1]

Step 4: Storage

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.
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For short-term storage, store the stock solution at 4°C.

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -20°C or lower.[1][6]

Protocol for Preparing a 50 mM A-331440 Stock Solution
in Water
This protocol describes the preparation of 1 mL of a 50 mM stock solution in deionized water.

Step 1: Calculation of Mass

Mass (mg) = 50 mmol/L x 0.001 L x 422.39 g/mol x 1000 mg/g

Mass (mg) = 21.12 mg

Step 2: Weighing the Compound

Follow the same procedure as described in the DMSO protocol to weigh 21.12 mg of A-
331440 dihydrochloride.

Step 3: Dissolving the Compound

Add 1 mL of sterile, deionized water to the microcentrifuge tube.

Vortex the solution until the compound is fully dissolved.

Step 4: Storage

Label the stock solution appropriately.

Store at 4°C for short-term use or aliquot and store at -20°C for long-term stability.
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Caption: Workflow for preparing A-331440 stock solution.
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Caption: A-331440 blocks the H3 receptor, inhibiting negative feedback.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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